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Compound of Interest

Compound Name: Ravuconazole-d4

Cat. No.: B066598

Essential Safety and Handling Guide for
Ravuconazole-d4

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Ravuconazole-d4. Adherence to these procedures is essential to ensure a safe laboratory
environment and minimize exposure risk. Ravuconazole-d4 is a deuterated analog of
Ravuconazole, an ergosterol biosynthesis inhibitor with antifungal properties.[1][2] It is intended
for laboratory research use only.[1][2]

Hazard Identification and Safety Precautions

Ravuconazole is classified as a hazardous substance. The primary health hazards associated
with the non-deuterated form, Ravuconazole, include:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[3]

Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[3][4]

Respiratory Irritation: May cause respiratory irritation.[3]

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[3]
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Given these hazards, all handling of Ravuconazole-d4 must be conducted with appropriate
personal protective equipment and within a designated controlled environment.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Ravuconazole-d4 to prevent dermal, ocular,
and inhalation exposure.

PPE Category Item Specification

Two pairs of chemotherapy-
Hand Protection Chemical-resistant gloves grade gloves are

recommended.[5]

] Impermeable, long-sleeved,
Body Protection Laboratory coat or gown ]
with back closure.[6]

) Safety glasses with side ) )
Eye Protection _ Required at all times.
shields or goggles

To be used in conjunction with
Face Protection Face shield goggles when there is a risk of

splashing.

An N95 or higher-level
i ) ] respirator is necessary when
Respiratory Protection NIOSH-approved respirator ) )
handling the powder outside of

a containment unit.

Handling Procedures

Engineering Controls:

» All weighing and aliquoting of powdered Ravuconazole-d4 should be performed in a
certified chemical fume hood, biological safety cabinet, or glove box to minimize inhalation
exposure.

e Ensure adequate ventilation in all areas where the compound is handled.[4]
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Procedural Steps:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
workspace by lining it with absorbent, disposable bench paper.

» Weighing and Aliquoting:
o Perform these tasks within a designated containment unit.
o Use dedicated spatulas and weighing boats.
o Handle the powder carefully to avoid generating dust.
e Solution Preparation:
o When dissolving the compound, add the solvent slowly to the powder to avoid splashing.
o Cap vials or flasks securely before mixing.
e Post-Handling:
o Thoroughly decontaminate all surfaces and equipment after use.
o Remove and dispose of PPE in the designated hazardous waste stream.
o Wash hands thoroughly with soap and water after removing gloves.[4]

Disposal Plan

All waste generated from the handling of Ravuconazole-d4 must be treated as hazardous
chemical waste.
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Waste Stream

Description

Disposal Container

Contaminated PPE (gloves,

gowns, etc.), disposable

Labeled, sealed, and puncture-

Solid Waste o resistant hazardous waste
labware (weighing boats, )
. . container.
pipette tips), and bench paper.
Unused solutions of Labeled, sealed, and
Liquid Waste Ravuconazole-d4 and chemically compatible
contaminated solvents. hazardous waste container.
Contaminated needles, Labeled, puncture-proof
Sharps Waste

syringes, and scalpels.

sharps container.

Disposal Protocol:

o Segregate waste into the appropriate categories.

o Ensure all waste containers are clearly labeled with the contents, including "Hazardous

Waste" and "Ravuconazole-d4".

e Follow your institution's specific guidelines for the collection and disposal of hazardous

chemical waste. Do not pour any Ravuconazole-d4 waste down the drain.[4]

Emergency Procedures
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Emergency Situation

Action

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated

clothing. Seek medical attention.[3]

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding eyelids

open. Seek immediate medical attention.[3][4]

Move to fresh air. If breathing is difficult, provide

Inhalation ) ]
oxygen. Seek medical attention.[4]
) Do not induce vomiting. Rinse mouth with water.
Ingestion ) i . i
Seek immediate medical attention.[4]
Evacuate the area. Wear appropriate PPE,
including respiratory protection. Cover the spill
Spil with an absorbent material. Collect the absorbed
pi

material and place it in a sealed, labeled
hazardous waste container. Decontaminate the

spill area.

Handling Workflow
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Caption: Workflow for the safe handling of Ravuconazole-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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